Cas no 2169579-31-9 (methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate)

Methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate is a brominated thiazole derivative with a neopentyl substituent, serving as a versatile intermediate in organic synthesis. Its structural features, including the reactive bromo and ester functional groups, make it valuable for constructing complex heterocyclic frameworks, particularly in pharmaceutical and agrochemical applications. The sterically hindered neopentyl group enhances stability while influencing regioselectivity in further transformations. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its well-defined reactivity profile allows for precise modifications, making it a preferred choice for researchers developing bioactive molecules or advanced materials. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential reactivity.

methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate structure

2169579-31-9 structure

Product Name:methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate

CAS No:2169579-31-9

MF:C₁₀H₁₄BrNO₂S

MW:292.192660808563

CID:5951450

PubChem ID:165528604

Update Time:2025-06-14

methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate
- EN300-1458213
- 2169579-31-9
- Inchi： 1S/C10H14BrNO2S/c1-10(2,3)5-6-7(8(13)14-4)12-9(11)15-6/h5H2,1-4H3
- InChI Key： REURBLMJKJWKPC-UHFFFAOYSA-N
- SMILES： BrC1=NC(C(=O)OC)=C(CC(C)(C)C)S1

Computed Properties

Exact Mass: 290.99286g/mol
Monoisotopic Mass: 290.99286g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 67.4Å²

methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1458213-1.0g	methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate	2169579-31-9	1g	$0.0	2023-06-06
Enamine	EN300-1458213-50mg	methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate	2169579-31-9	50mg	$683.0	2023-09-29
Enamine	EN300-1458213-100mg	methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate	2169579-31-9	100mg	$715.0	2023-09-29
Enamine	EN300-1458213-250mg	methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate	2169579-31-9	250mg	$748.0	2023-09-29
Enamine	EN300-1458213-500mg	methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate	2169579-31-9	500mg	$781.0	2023-09-29
Enamine	EN300-1458213-1000mg	methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate	2169579-31-9	1000mg	$813.0	2023-09-29
Enamine	EN300-1458213-2500mg	methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate	2169579-31-9	2500mg	$1594.0	2023-09-29
Enamine	EN300-1458213-5000mg	methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate	2169579-31-9	5000mg	$2360.0	2023-09-29
Enamine	EN300-1458213-10000mg	methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate	2169579-31-9	10000mg	$3500.0	2023-09-29

methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate Related Literature

1. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
2. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
5. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090

Additional information on methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate

Research Briefing on Methyl 2-Bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate (CAS: 2169579-31-9)

Methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate (CAS: 2169579-31-9) is a specialized thiazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and medicinal chemistry. This compound, characterized by its brominated thiazole core and neopentyl substitution, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate as a key precursor in the synthesis of thiazole-based kinase inhibitors. The study highlighted its efficacy in forming stable covalent bonds with target proteins, thereby modulating enzymatic activity. The bromine moiety at the 2-position was found to be critical for facilitating nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This adaptability makes the compound a valuable scaffold for structure-activity relationship (SAR) studies in drug design.

Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was utilized to develop a series of antimicrobial agents targeting multidrug-resistant bacterial strains. The neopentyl group at the 5-position was shown to enhance lipophilicity, improving membrane penetration and bioavailability. The study demonstrated potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to mammalian cells. These findings underscore the compound's potential as a lead structure for next-generation antibiotics.

Recent advancements in synthetic methodologies have also expanded the utility of methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate. A 2023 Organic Process Research & Development paper detailed a scalable, high-yield synthesis route using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of large-scale production but also enabled the introduction of functional groups at the 4-carboxylate position, further diversifying its applications in medicinal chemistry.

In conclusion, methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate (CAS: 2169579-31-9) represents a promising chemical entity with broad applicability in drug discovery. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to develop novel therapeutic agents. Future studies are expected to explore its potential in targeted drug delivery systems and combination therapies, further solidifying its role in the pharmaceutical industry.